Cas no 42019-06-7 (Propanoic acid, 2-(4-acetylphenoxy)-2-methyl-, methyl ester)

• Product name: Propanoic acid, 2-(4-acetylphenoxy)-2-methyl-, methyl ester
• CAS No: 42019-06-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 2636623
• PubChem ID: 3038932

Propanoic acid, 2-(4-acetylphenoxy)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-acetylphenoxy)-2-methylpropanoate
• DTXCID20117326
• DTXSID80194835
• Propanoic acid, 2-(4-acetylphenoxy)-2-methyl-, methyl ester
• SCHEMBL7332268
• BRN 2053170
• 2-(4-Acetylphenoxy)-2-methylpropanoic acid methyl ester
• 42019-06-7

• Inchi： InChI=1S/C13H16O4/c1-9(14)10-5-7-11(8-6-10)17-13(2,3)12(15)16-4/h5-8H,1-4H3
• InChI Key： LWLRITLSGGNJTL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 236.10485899Da
• Monoisotopic Mass: 236.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų